Cas no 794472-45-0 (Piperidine,4-[(1E)-2-(2,6-dimethylphenyl)ethenyl]-3-methyl-, (3R,4R)-rel-)

• Product Name: Piperidine,4-[(1E)-2-(2,6-dimethylphenyl)ethenyl]-3-methyl-, (3R,4R)-rel-
• CAS No: 794472-45-0
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 556373
• PubChem ID: 58870258
• Update Time: 2025-04-19

Piperidine,4-[(1E)-2-(2,6-dimethylphenyl)ethenyl]-3-methyl-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(1E)-2-(2,6-dimethylphenyl)ethenyl]-3-methyl-, (3R,4R)-rel-
• Piperidine, 4-[(1E)-2-(2,6-dimethylphenyl)ethenyl]-3-methyl-, (3R,4R)-rel- (9CI)
• (3R,4R)-4-[(E)-2-(2,6-Dimethylphenyl)vinyl]-3-methylpiperidine
• 794472-45-0
• SCHEMBL12226349

• Inchi： 1S/C16H23N/c1-12-5-4-6-13(2)16(12)8-7-15-9-10-17-11-14(15)3/h4-8,14-15,17H,9-11H2,1-3H3/b8-7+/t14-,15-/m0/s1
• InChI Key： KDTGQMCFZQENRG-JSMHICHCSA-N
• SMILES： N1CC[C@H](/C=C/C2C(C)=CC=CC=2C)[C@@H](C)C1

Computed Properties

• Exact Mass: 229.183
• Monoisotopic Mass: 229.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.8